- Preparation process of naphthol, China, , ,
Cas no 92-77-3 (Naphtol AS)
Tryptophan as is also known as naftor as;, Ice dyed dye chromophenol as, molecular formula: c17h13no2, molecular weight: 263.29. it is a light yellow crystal. It is mainly used for the production of organic pigments and dyeing / printing of cotton fibers, viscose fibers and some synthetic fibers
Naphtol AS structure
Naphtol AS Properties
Names and Identifiers
-
- Naphthol AS
- NAPHTHOL AS(TM)
- TEREPHTHALBIS(O-HYDROXYANILIDE)
- AZOIC COUPLING COMPONENT 2
- azoic coupling component 4
- CI 37505
- c.i. 37560
- 3-Hydroxy-2-naphthanilide
- 3-Hydroxy-2-Naphthoic Acid Anilide
- 3-hydroxy-N-phenylnaphthalene-2-carboxamide
- 2-hydroxy-3-phenylcarbamoylnaphthalene
- 2-hydroxy-naphthalene-3-carboxylic acid-phenylamide
- 3-hydroxynaphthalene-2-carboxylic acid phenylamide
- 3-hydroxy-N-phenyl-2-naphthalenecarboxamide
- Amarthol AS
- Azonaphtol A
- Cibanaphthol RF
- Dragonthol A
- Naphtanilide RC
- Naphthol AS Supra
- Naphtoelan A
- N-phenyl-3-hydroxy-2-naphthalenecarboxamide
- Solunaptol A
- 2-Hydroxy-3-naphthoic Acid Anilide
- 3-Hydroxy-N-phenyl-2-naphthamide
- C.I. 37505
- 2-Naphthanilide, 3-hydroxy- (8CI)
- 3-Hydroxy-N-phenyl-2-naphthalenecarboxamide (ACI)
- 2-Hydroxy-3-(phenylcarbamoyl)naphthalene
- 2-Hydroxy-3-naphthalenecarboxanilide
- 2-Hydroxy-3-naphthanilide
- 2-Hydroxy-3-naphthoic anilide
- 2-Hydroxy-N-phenyl-3-naphthalenecarboxamide
- 2-Naphthol-3-carboxylic acid N-phenylamide
- 3-(N-Phenylcarbamoyl)-2-naphthol
- 3-Hydroxy-2-naphthalenecarboxanilide
- 3-Hydroxy-2-naphthoanilide
- 3-Hydroxy-naphthalene-2-carboxylic acid phenylamide
- 3-Hydroxyl-2-naphthanilide
- Acco Naphthol AS
- Acna Naphthol C
- Amanil Naphthol AS
- Anathol AS
- Anthonaphthol AS
- Aquafine Red E 9
- Azoground AS
- Azoic Coupling Component 2
- Azonaphthol A
- Azotol A
- Brenthol AS
- C.I. Azo Coupling Comp. 2
- C.I. Azoic Coupling Component 2
- Celcot RF
- Conazoic Coupling B
- Diathol AS
- Diathol ASF
- Dycosthol AS
- H 0313
- Hebeithol AS
- Hiltonaphthol AS
- Kako Grounder AS
- Kambothol AS
- Kiwa Grounder AS
- Lake Developer A
- Mitsui Naphthozol AS
- N-Phenyl-2-hydroxy-3-naphthalenecarboxamide
- N-Phenyl-3-hydroxy-2-naphthamide
- Naftol AS
- Oprea1_096551
- Q25387080
- Naphtholate AS Soln
- NaphtholAS
- MFCD00004096
- 2-Hydroxy-3-naphthoylanilide
- 2-Naphthalenecarboxamide, 3-hydroxy-N-phenyl-
- .beta.-Hydroxynaphthoic anilide
- 3-hydroxy-2-naphthanilid
- EC 202-188-1
- Z68084598
- EN300-128496
- UNII-V3ZU6E76NB
- 3-Hydroxy-N-phenyl-2-naphthamide #
- 3-hydroxy-N-phenyl-naphthalene-2-carboxamide
- beta-Hydroxynaphthoic anilide
- Naphtanilide OL Supra
- DTXSID1052618
- SR-01000358268-1
- Naphtanilide RC Supra
- SCHEMBL57970
- Naphtol AS
- 2-Naphthalenecarboxamide, 3-hydroxy-N-phenyl-, labeled with carbon-14
- NSC45173
- W-100273
- Naphthanilide RC
- BDBM50091993
- NSC 45173
- Naphthol ACNA C
- EINECS 202-188-1
- Naphthanil AS
- Naphthanilide OL Supra
- 3-Hydroxy-2-naphthoylanilide
- AKOS003381951
- F71284
- V3ZU6E76NB
- H0313
- .ALPHA.-NAPHTHOL AS
- AZOIC COUPLING COMPONENT 2 (NAPHTOL AS)
- SR-01000358268
- Naphtolate AS Soln
- Naphthoide AS
- NS00009186
- Naphthoide AS No. 100
- NSC-45173
- Ultrazol I-AS
- LS-14551
- Naphthol ACNAC
- ORANGE BASE GC
- 92-77-3
- Naphtazol A
- Tulathol AS
- Naftolo MM
- 86349-50-0
- Naphtholate AS
- Naphthol AS-A
- Hiltonphthol AS
- CHEMBL63731
- .beta.-Hydroxy-3-naphthoic acid anilide
- 2-Naphthanilide, 3-hydroxy-
- Naftoelan A
- Naphthanilide RC Supra
- 3-Hydroxy-2-naphthoylanilid
- +Expand
-
- MFCD00004096
- JFGQHAHJWJBOPD-UHFFFAOYSA-N
- 1S/C17H13NO2/c19-16-11-13-7-5-4-6-12(13)10-15(16)17(20)18-14-8-2-1-3-9-14/h1-11,19H,(H,18,20)
- O=C(C1C(O)=CC2C(=CC=CC=2)C=1)NC1C=CC=CC=1
Computed Properties
- 263.09500
- 2
- 3
- 3
- 263.094629
- 20
- 338
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 9
- 0
- 49.3
Experimental Properties
- 3.87070
- 49.33000
- 1.4500 (estimate)
- 406.53°C (rough estimate)
- 247.0 to 251.0 deg-C
- 190.7 °C
- Solubility Insoluble in water; sparingly soluble in ethanol
- Beige or reddish powder
- Insoluble in water and sodium carbonate solution, yellow in sodium hydroxide solution, slightly soluble in ethanol, soluble in hot nitrobenzene.
- 9.70(at 25℃)
- 37505
- 394nm
- Non& uorescence (8.2) to yellow/green & uorescence (10.3)
- 1.1138 (rough estimate)
Naphtol AS Security Information
-
GHS07
- QJ1897400
- 1
- S36/37-S61
- R43; R51/53
-
Xi
N 
- UN 3077 9/PG 3
- H317
- P280
- warning
- Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- III
- R43;R51/53
- Warning
- 9
- 10-21
Naphtol AS Customs Data
- 2924299090
-
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Naphtol AS Price
Naphtol AS Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Synthetic Circuit 4
Synthetic Circuit 5
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ; rt → 10 °C; 10 °C; 15 min, 135 °C
Reference
- Synthesis of naphthol AS-X chloroacetates and study on the electron effects on the human leukocyte esterase staining, Tap Chi Hoa Hoc, 2011, 49(4), 479-488
Synthetic Circuit 7
Synthetic Circuit 8
Synthetic Circuit 9
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chlorobenzene ; rt; rt → 130 °C; 25 min, 130 °C
Reference
- Preparation and biological properties of ring-substituted 3-hydroxynaphthalene-2-carboxanilides, International Electronic Conference on Synthetic Organic Chemistry, 2012, ,
Synthetic Circuit 11
Synthetic Circuit 12
Synthetic Circuit 13
Synthetic Circuit 14
Synthetic Circuit 15
Synthetic Circuit 16
Reaction Conditions
1.1 Reagents: Sodium dodecyl sulfate , Sodium octadecyl sulfate Solvents: 2-Chlorotoluene , Chlorobenzene ; 5 min
1.2 Reagents: Phosphorus trichloride ; 65 °C; 90 °C; 90 °C → 130 °C; 1 h, 120 - 130 °C; 30 °C → 105 °C; 95 - 105 °C
1.2 Reagents: Phosphorus trichloride ; 65 °C; 90 °C; 90 °C → 130 °C; 1 h, 120 - 130 °C; 30 °C → 105 °C; 95 - 105 °C
Reference
- Process and apparatus for preparation of Naphthol AS, China, , ,
Synthetic Circuit 17
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ; 5 min, 10 - 25 °C; 2.5 h, 130 °C
Reference
- Synthesis and investigation of the steric effect on activity of N-substituted-3-carbamoylnaphthalene-2-yl α-chlorocarboxylate in human leukocyte esterase staining reaction, Tap Chi Hoa Hoc, 2011, 49(6), 725-732
Synthetic Circuit 18
Reaction Conditions
Reference
- Purification of bisazo pigments useful in electrophotographic photoconductors, Japan, , ,
Synthetic Circuit 19
Reaction Conditions
Reference
- High-purity N-aryl-3-hydroxy-2-naphthalenecarboxamides, Romania, , ,
Synthetic Circuit 20
Reaction Conditions
Reference
- N-Substituted amides of 3-hydroxy-2-naphthalenecarboxylic acid, Poland, , ,
Naphtol AS Raw materials
Naphtol AS Preparation Products
Naphtol AS Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:92-77-3)
XU NV SHI
15221998634
1986399151@qq.com
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier
(CAS:92-77-3)
ZHU YU WEI
15172537016
1018283355@qq.com
Hubei Fangde New Material Co., Ltd
Audited Supplier
(CAS:92-77-3)
YANG QIN
18086096695
1462312301@qq.com
Hubei Changxinsheng Pharm Co.,Ltd
Audited Supplier
(CAS:92-77-3)
WU JING LI
18971238634
2189484023@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:92-77-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:92-77-3)
TANG SI LEI
15026964105
2881489226@qq.com
Naphtol AS Related Literature
-
Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
-
Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
-
Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
-
Ying Li,Martin Kröger Soft Matter, 2014,10, 1723-1737
-
Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335
-
Congjuan He,Jiaying Zhao,Yanyi Long,Huisi Yang,Jiangbo Dong,Huan Liu,Zhikun Hu,Mei Yang Chem. Commun., 2023,59, 350-353
-
Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Tanke Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
SHANGHAI TAUTO BIOTECH CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
https://en.tautochem.com/
